4-Isocyanoaniline

• Molecular Formula: C7H6N2
• Molecular Weight: 118.14 g/mol
• IUPAC Name: 4-isocyanoaniline
• InChI: InChI=1S/C7H6N2/c1-9-7-4-2-6(8)3-5-7/h2-5H,8H2
• InChI Key: CBJLBXCGJVTODE-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=C(C=C1)N

Description

4-Isocyanoaniline is a useful research compound. Its molecular formula is C7H6N2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under nitrogen, 11.6 g (12.8 mmol) lithium-cobalt (I) phthalocyanine x 4.5 THF and 296 mg (2 mmol) p-nitro-phenyl isonitrile are agitated in 65 ml methanol for 72 hours at 20° C. The green reaction mixture is mixed with 5 ml water; CO2 and air are passed in for 5 min., and the blue precipitate is centrifuged which is washed with ethanol. The centrifugate collected is concentrated and the residue separated into ether and water. Concentration of the ether phase, dried with sodium sulfate, produces 180 mg (76%) p-aminophenylisonitrile.